Cas no 51371-55-2 ((Z)-Ethyl 4-Bromo-3-methyl-2-butenoate)

• Product Name: (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate
• CAS No: 51371-55-2
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 935235
• Update Time: 2025-10-19

(Z)-Ethyl 4-Bromo-3-methyl-2-butenoate Chemical and Physical Properties

Names and Identifiers

• (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate
• (E)-Ethyl 4-Bromo-3-methyl-2-butenoate
• 2-Butenoic acid,4-broMo-3-Methyl-,ethyl ester,(Z)
• 4-Bromo-3-methyl-but-2-enoic Acid Ethyl Este
• 4-Bromo-3-methyl-but-2-enoic Acid Ethyl Ester
• cis-4-BroMo-3-Methyl-but-2-enoic Acid Ethyl Ester

• Inchi： 1S/C7H11BrO2/c1-3-10-7(9)4-6(2)5-8/h4H,3,5H2,1-2H3/b6-4-
• InChI Key： JIPWHZOYUGYXFA-XQRVVYSFSA-N
• SMILES： BrC/C(/C)=C\C(=O)OCC

Computed Properties

• Exact Mass: 205.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.30000
• LogP: 1.89070

Additional information on (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate

(Z)-Ethyl 4-Bromo-3-methyl-2-butenoate: A Comprehensive Overview

The compound with CAS No 51371-55-2, commonly referred to as (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate, is a significant molecule in the field of organic chemistry. This compound is characterized by its butenoate ester structure, which makes it a valuable precursor in various synthetic pathways. The Z configuration indicates that the higher priority groups on either side of the double bond are on the same side, contributing to its unique stereochemical properties.

Recent studies have highlighted the importance of (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate in the synthesis of complex molecules. Researchers have utilized its bromine atom as a leaving group in nucleophilic substitution reactions, enabling the construction of diverse carbon frameworks. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated how this compound can be employed in the synthesis of bioactive compounds with potential pharmaceutical applications.

The synthesis of (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate typically involves a multi-step process. One common approach is the bromination of a suitable alkene followed by esterification. The stereochemistry of the product is carefully controlled during these steps to ensure the desired Z configuration. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

In terms of physical properties, (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate exhibits a melting point of approximately -60°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under normal storage conditions has also been studied extensively, with results indicating minimal degradation over extended periods.

The application of (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate extends beyond traditional organic synthesis. Recent research has explored its role in click chemistry, where it serves as a versatile building block for constructing macrocyclic compounds. A notable example is its use in the synthesis of cyclic peptides, which are of great interest in drug discovery due to their potential as inhibitors of enzyme activity.

Moreover, the compound's ability to undergo conjugate addition reactions has been leveraged in the development of novel materials. A 2023 study published in *Angewandte Chemie* reported on its use in creating stimuli-responsive polymers, which exhibit reversible changes in properties upon exposure to external stimuli such as light or temperature.

In conclusion, (Z)-Ethyl 4-Bromo-3-methyl-2-butenoate (CAS No 51371-55-2) is a versatile and valuable molecule in contemporary organic chemistry. Its unique structure, stereochemical properties, and reactivity make it an essential component in various synthetic strategies. As research continues to uncover new applications and optimize its synthesis, this compound is poised to remain a key player in both academic and industrial settings.